6-Fluoro-4H-1,3-benzodioxin-8-YL isocyanate

• IUPAC Name: 6-fluoro-8-isocyanato-4H-1,3-benzodioxine
• InChI: InChI=1S/C9H6FNO3/c10-7-1-6-3-13-5-14-9(6)8(2-7)11-4-12/h1-2H,3,5H2
• InChI Key: MLPWRGALYUWZEV-UHFFFAOYSA-N
• Canonical SMILES: C1C2=C(C(=CC(=C2)F)N=C=O)OCO1
• Molecular Formula: C9H6FNO3
• DSSTOX Substance ID: DTXSID50381598
• Molecular Weight: 195.15 g/mol
• CAS RN: 321309-30-2

Description

Synthesis Analysis

The synthesis of fluoro-substituted compounds involves the introduction of fluorine atoms into specific positions on the benzene ring, which can significantly affect the biological activity of these compounds. For instance, novel 6-fluoro-3-(4-piperidinyl)-1,2-benzisoxazole derivatives were synthesized using substituted aromatic/heterocyclic acid chlorides and characterized by various analytical techniques . Similarly, ethyl 8-fluoro-6-(3-nitrophenyl)-4H-imidazo[1,5-a][1,4]benzodiazepine-3-carboxylate was synthesized as a central benzodiazepine receptor ligand . These methods could potentially be adapted for the synthesis of "6-Fluoro-4H-1,3-benzodioxin-8-yl isocyanate."

Molecular Structure Analysis

The molecular structure of fluoro-substituted compounds is crucial for their interaction with biological targets. Docking studies, as mentioned in the papers, help in understanding how these compounds bind to specific receptors or enzymes . The position of the fluorine atom, as well as other substituents, plays a significant role in the binding affinity and activity of the compound.

Chemical Reactions Analysis

The reactivity of fluoro-substituted compounds can vary based on the position of the fluorine atom and the nature of other substituents. For example, the presence of a piperidinyl group and a benzisoxazole moiety in the 6-fluoro-substituted compounds has been shown to contribute to their antiproliferative and antimicrobial activities . These findings suggest that "this compound" may also exhibit unique reactivity patterns that could be explored for various chemical reactions.

Physical and Chemical Properties Analysis

The physical and chemical properties of fluoro-substituted compounds, such as solubility, stability, and melting point, are influenced by the presence of fluorine. These properties are important for the practical application of these compounds as drugs or in other chemical processes. The papers do not provide specific details on the physical and chemical properties of "this compound," but the properties of similar compounds suggest that such an analysis would be necessary to fully understand its potential applications .

Scientific Research Applications

Synthesis of Novel Compounds

• Researchers have synthesized a series of novel compounds by condensing (1R)-1-(6-fluoro-1,3-benzothiazol-2-yl)ethanamine with substituted phenyl isocyanates, showcasing the use of 6-fluoro-4H-1,3-benzodioxin-8-YL isocyanate in creating new chemical entities (Pejchal, Štěpánková, & Drabina, 2011).

Antimicrobial and Antifungal Applications

• Phosphoramidate derivatives of 6-fluoro-3-(piperidin-4-yl)benzo[d]isoxazole, synthesized from this compound, have shown promising anti-bacterial and anti-fungal activities, indicating its potential in antimicrobial drug development (Sivala, Chintha, Potla, Chinnam, & Chamarthi, 2020).

Herbicidal Activity

• Derivatives of this compound have been evaluated for herbicidal activity, with some showing levels of activity comparable to commercial herbicides. This suggests its potential use in agricultural applications (Huang et al., 2005).

Antimycobacterial Activity

• Fluorinated benzothiazolo imidazole compounds synthesized from this compound displayed antimycobacterial activity, indicating its potential use in treating mycobacterial infections (Sathe, Jaychandran, Sreenivasa, Jagtap, 2011).

Fluorescence Studies

• Novel fluorophores synthesized from this compound were used for labeling of nucleosides and oligodeoxyribonucleotides, indicating its utility in biochemical and molecular biology research (Singh & Singh, 2007).

Mechanism of Action

The mechanism of action for 6-Fluoro-4H-1,3-benzodioxin-8-YL isocyanate is not specified in the search results. The mechanism of action would depend on the specific application of this compound, particularly in proteomics research applications.

Safety and Hazards

While specific safety and hazard information for 6-Fluoro-4H-1,3-benzodioxin-8-YL isocyanate is not provided in the search results, general precautions for handling isocyanates should be followed. These include ensuring adequate ventilation, using personal protective equipment as required, avoiding dust formation, and preventing release into the environment.